Cas no 81512-64-3 (2-Thiazolamine,4-(4-methylphenyl)-N-(phenylmethylene)-)

2-Thiazolamine,4-(4-methylphenyl)-N-(phenylmethylene)- structure
81512-64-3 structure
Product Name:2-Thiazolamine,4-(4-methylphenyl)-N-(phenylmethylene)-
CAS No:81512-64-3
MF:C17H14N2S
MW:278.371462345123
CID:729743
PubChem ID:9577250
Update Time:2025-04-19

2-Thiazolamine,4-(4-methylphenyl)-N-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine,4-(4-methylphenyl)-N-(phenylmethylene)-
    • (E)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1-phenylmethanimine
    • 81512-64-3
    • 2-Thiazolamine, 4-(4-methylphenyl)-N-(phenylmethylene)-
    • Inchi: 1S/C17H14N2S/c1-13-7-9-15(10-8-13)16-12-20-17(19-16)18-11-14-5-3-2-4-6-14/h2-12H,1H3/b18-11+
    • InChI Key: YJNZLULWCSSHNN-WOJGMQOQSA-N
    • SMILES: S1C(/N=C/C2C=CC=CC=2)=NC(=C1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 278.087769
  • Monoisotopic Mass: 278.087769
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.5
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.142
  • Boiling Point: 458.691°C at 760 mmHg
  • Flash Point: 231.209°C
  • Refractive Index: 1.632
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